5-Methyl-1-phenylpyrazole-3-carbaldehyde
Overview
Description
5-Methyl-1-phenylpyrazole-3-carbaldehyde is a chemical compound with the following molecular formula: C₁₁H₉N₂O . It belongs to the class of pyrazole derivatives, which have been extensively studied due to their significance in medicinal chemistry and agrochemicals. Pyrazoles serve as core scaffolds in various biologically active molecules and drugs, including Celebrex, Viagra, and Rimonabant .
Synthesis Analysis
The synthesis of This compound involves several steps. Initially, the starting material, 5-methyl-1-phenyl-1H-4-pyrazolecarboxylate , is obtained through the cyclocondensation of ethyl acetoacetate, N,N-dimethylformamide dimethyl acetal (DMF-DMA), and phenylhydrazine. Subsequent basic hydrolysis yields the target compound, This compound .
Molecular Structure Analysis
Scientific Research Applications
Synthesis and Structural Analysis
- 5-Methyl-1-phenylpyrazole-3-carbaldehyde has been used in the synthesis of various chemical compounds. For instance, its reaction with diethylaminoethylamino results in compounds with significant structural properties. Such reactions have led to the synthesis of complexes with distinct magnetic properties and crystal structures (Burlov et al., 2020).
Formation of Reduced Bipyrazoles
- The compound plays a critical role in the formation of reduced bipyrazoles. It undergoes reactions under certain conditions to yield chalcones, which then transform into reduced bipyrazoles. These reactions contribute to the understanding of molecular structures and supramolecular assembly (Cuartas et al., 2017).
Antitumor Activities
- In the field of pharmacology, the compound has been utilized to synthesize novel pyrazole derivatives, which exhibit promising antitumor activities. The cytotoxic activity of these derivatives has been evaluated against various cancer cell lines, demonstrating the potential of this compound in cancer research (El-Sayed et al., 2016).
Green Chemistry Applications
- The compound has also been a focus in green chemistry. For example, its condensation reactions in ionic liquids have been studied, highlighting its role in promoting more environmentally friendly chemical processes (Hangarge et al., 2002).
Macrocyclic Complex Formation
- It is instrumental in the formation of macrocyclic complexes with metals like palladium and platinum. These complexes have applications in various fields, including material science and catalysis (Ramadan & El‐Emary, 1998).
Phototransposition Chemistry
- Photophysical and photochemical properties of derivatives of this compound have been explored. These studies are crucial in understanding the phototransposition chemistry of such compounds (Pavlik et al., 1993).
Future Directions
: Shivapura Viveka, Gowda Vasantha, Dinesha, Shivalingegowda Naveen, Neratur Krishnappagowda Lokanath & Gundibasappa Karikannar Nagaraja. “Structural, spectral, and theoretical investigations of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid.” Research on Chemical Intermediates, 42(2016), 4497–4511. Link
Properties
IUPAC Name |
5-methyl-1-phenylpyrazole-3-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c1-9-7-10(8-14)12-13(9)11-5-3-2-4-6-11/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVYUFMIOZLCWCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=CC=C2)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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